Cas no 111373-32-1 (Benzenepropanal, 2-iodo-)

• Product Name: Benzenepropanal, 2-iodo-
• CAS No: 111373-32-1
• MF: C₉H₉IO
• MW: 260.071635007858
• CID: 832766
• Update Time: 2026-04-29

Benzenepropanal, 2-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 2-iodo-
• 3-(2-Iodphenyl)propanal
• 2-IODO-BENZENEPROPANAL
• 3-(2-Iodophenyl)propanal

• Inchi： InChI=1S/C9H9IO/c10-9-6-2-1-4-8(9)5-3-7-11/h1-2,4,6-7H,3,5H2
• InChI Key： OUTNNQAXOVKJAH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)CCC=O)I

Computed Properties

• Exact Mass: 259.96937
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on Benzenepropanal, 2-iodo-

Comprehensive Overview of Benzenepropanal, 2-iodo- (CAS No. 111373-32-1): Properties, Applications, and Industry Insights

Benzenepropanal, 2-iodo- (CAS No. 111373-32-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This aromatic aldehyde, characterized by an iodine substituent at the 2-position of the benzene ring, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₉IO, and distinct reactivity make it valuable for constructing complex molecules, particularly in drug discovery and material science.

In recent years, the demand for iodo-substituted aromatic compounds like Benzenepropanal, 2-iodo- has surged, driven by trends in green chemistry and sustainable synthesis. Researchers frequently search for "eco-friendly halogenation methods" or "applications of iodoarenes in cross-coupling reactions," reflecting the compound's relevance in modern catalytic processes. The iodine atom in CAS No. 111373-32-1 facilitates pivotal transformations such as Ullmann couplings and Sonogashira reactions, aligning with industry needs for efficient C-C bond formation.

The physicochemical properties of Benzenepropanal, 2-iodo- contribute to its utility. With a molecular weight of 260.07 g/mol, it typically appears as a light-sensitive solid or viscous liquid. Its iodo group enhances electrophilic aromatic substitution reactivity, while the propanal side chain offers additional functionalization sites. These traits are frequently explored in queries like "how to stabilize iodobenzene derivatives" or "aldehyde protection strategies," underscoring practical challenges addressed by this compound.

Applications of CAS No. 111373-32-1 span multiple domains. In pharmaceuticals, it acts as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents, topics trending in post-pandemic research. Material scientists leverage its structure to develop liquid crystals and OLED components, responding to searches for "organic semiconductors with heavy atoms." Additionally, its role in flavor and fragrance synthesis attracts interest from the cosmetics industry, where "iodo-aromatic scents" are niche yet growing keywords.

From a synthetic perspective, Benzenepropanal, 2-iodo- is often prepared via direct iodination of benzaldehyde derivatives or Sandmeyer reactions. Recent publications highlight improved yields using microwave-assisted techniques—a hotspot for "energy-efficient organic synthesis" queries. Analytical characterization via NMR and HPLC-MS confirms its purity, a critical factor for laboratories prioritizing "high-purity intermediates for drug development."

Regulatory and safety profiles of CAS No. 111373-32-1 adhere to standard organic compound guidelines. While not classified as hazardous under major chemical inventories, proper handling under fume hoods is recommended due to potential light sensitivity—a detail often searched alongside "storage conditions for iodo compounds." Suppliers typically provide technical data sheets (TDS) and certificates of analysis (CoA), addressing the "quality control in specialty chemicals" demand.

Market trends indicate rising procurement of 2-iodo-substituted aromatics, with Benzenepropanal, 2-iodo- benefiting from advancements in catalysis and bioconjugation. Patent analyses reveal its inclusion in photoredox catalysis systems—a trending topic in "visible-light-driven reactions" searches. Furthermore, its potential in bioorthogonal chemistry aligns with rising interest in "click chemistry modifications" for biomedical imaging.

Future research directions for CAS No. 111373-32-1 may explore its utility in metal-organic frameworks (MOFs) or as a ligand in transition-metal complexes. Such applications resonate with queries like "heavy-atom effects in materials science." As industries prioritize atom economy and waste reduction, the recyclability of iodine-containing intermediates positions this compound favorably for circular chemistry initiatives.